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Compound of Interest

Compound Name: Chlorzolamide

Cat. No.: B1195360 Get Quote

This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle

Chlorzolamide (commonly referred to as Dorzolamide). Adherence to these procedures is

critical for ensuring personal safety and minimizing environmental impact.

Chemical Identification:

While the name "Chlorzolamide" was used, the available safety data corresponds to

Dorzolamide and its hydrochloride salt. It is crucial to verify the specific chemical compound

being used by its CAS number.

Dorzolamide Hydrochloride CAS RN: 130693-82-2[1]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against exposure. The following table summarizes the

recommended PPE for handling Dorzolamide.
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Protection Type Equipment Purpose & Notes

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

To protect against splashes of

chemicals or infectious

substances that could reach

the eyes.[2] A face shield

should be worn in conjunction

with chemical splash goggles

when there is a higher risk of

splashing.[2]

Hand Protection
Chemical-resistant gloves

(impervious gloves).

To prevent skin contact.

Consider double gloving for

enhanced protection.[3] The

specific glove material should

be chosen based on the

solvent used, if any.

Body Protection
Laboratory coat, work uniform,

or impervious clothing.

To prevent skin contact.[4]

Additional garments like

sleevelets, aprons, or

disposable suits should be

used based on the task to

avoid exposed skin surfaces.

[3]

Respiratory Protection
NIOSH-certified N95 or N100

respirator.

Required when dusts are

generated or when there is a

risk of inhaling airborne

powder or aerosols.[5] A

positive pressure air-supplied

respirator is recommended for

potential uncontrolled release

or unknown exposure levels.[3]

Standard Operating Procedures
Safe handling of Dorzolamide requires adherence to the following procedural steps, from

preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

Work in a well-ventilated area or under a fume hood.

Don appropriate PPE (gloves, lab coat, eye protection).

Carefully weigh the required amount, avoiding dust generation.

If dissolving, add powder to the solvent slowly.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Decontaminate work surfaces.

Remove PPE carefully to avoid contamination.

Wash hands thoroughly with soap and water.

Dispose of waste in a designated, approved waste container.

Follow all local, state, and federal disposal regulations.

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Dorzolamide.
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Emergency Procedures
Immediate and appropriate action during an emergency is critical to mitigate harm.

Emergency Situation Immediate Actions

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

open.[6] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention

from an ophthalmologist.

Skin Contact

Remove all contaminated clothing immediately.

Rinse the affected skin area thoroughly with

large amounts of water.[4] If irritation develops

or persists, seek medical attention.[1]

Inhalation

Move the individual to fresh air immediately.[4] If

breathing is difficult or irritation occurs, seek

medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1][4] Call a poison control center or seek

immediate medical attention.

Spill Response Plan
In the event of a spill, a systematic and calm response is necessary to ensure safety and

proper cleanup.
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Initial Response

PPE

Containment & Cleanup

Decontamination

Evacuate the immediate area.

Alert others and the area supervisor.

Assess the spill size and potential hazard.

Don appropriate PPE, including respiratory protection if dust is present.

Cover liquid spills with absorbent material. For dry spills, carefully sweep or vacuum; avoid creating dust.

Collect spilled material into a sealable container.

Clean the spill area with an appropriate decontaminating agent.

Dispose of all contaminated materials as hazardous waste.

Click to download full resolution via product page

Caption: Dorzolamide Spill Response Workflow.
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Disposal Plan
Proper disposal of Dorzolamide and its containers is essential to prevent environmental

contamination and potential harm to others.

General Principle: Dispose of contents and containers to an approved waste disposal plant.

[1][4]

Unused Product: Unused or expired medication should ideally be taken to a drug take-back

program.[7][8]

Household Disposal (if take-back is unavailable):

Remove the medicine from its original container.

Mix the drug with an undesirable substance such as used coffee grounds or kitty litter.[7]

This makes it less appealing to children and pets and unrecognizable to anyone who

might go through the trash.[8]

Place the mixture in a sealable bag or container to prevent it from leaking.[7]

Dispose of the sealed container in the household trash.[8]

Empty Containers: Before disposing of empty containers, scratch out all personal information

from the prescription label to protect privacy.[8]

Environmental Precautions: Do not allow the product to enter drains, water courses, or the

soil.[4][9] Do not flush down the toilet unless specifically instructed to do so by the

manufacturer or a healthcare provider.[10] Dorzolamide is not typically on the FDA's flush

list.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/D4189_EU_6N.pdf
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Dorzolamide%20Formulation_HH_US_EN.pdf
https://dcchemicals.com/msds/MSDS_DC76840.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.northamerica.covetrus.com/Content/SDS/070695.pdf
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://cdn.caymanchem.com/cdn/msds/14616m.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-fdas-flush-list-certain-medicines
https://www.benchchem.com/product/b1195360#personal-protective-equipment-for-handling-chlorzolamide
https://www.benchchem.com/product/b1195360#personal-protective-equipment-for-handling-chlorzolamide
https://www.benchchem.com/product/b1195360#personal-protective-equipment-for-handling-chlorzolamide
https://www.benchchem.com/product/b1195360#personal-protective-equipment-for-handling-chlorzolamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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